Cas no 2229199-41-9 (2-(2-Bromo-5-methylphenyl)butanoic acid)

• Product Name: 2-(2-Bromo-5-methylphenyl)butanoic acid
• CAS No: 2229199-41-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5778206
• PubChem ID: 165666928
• Update Time: 2025-08-05

2-(2-Bromo-5-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229199-41-9
• 2-(2-bromo-5-methylphenyl)butanoic acid
• EN300-1907879
• 2-(2-Bromo-5-methylphenyl)butanoic acid

• Inchi： 1S/C11H13BrO2/c1-3-8(11(13)14)9-6-7(2)4-5-10(9)12/h4-6,8H,3H2,1-2H3,(H,13,14)
• InChI Key： NHVVQDCHOFLKQM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-Bromo-5-methylphenyl)butanoic acid

Research Brief on 2-(2-Bromo-5-methylphenyl)butanoic acid (CAS: 2229199-41-9): Recent Advances and Applications

2-(2-Bromo-5-methylphenyl)butanoic acid (CAS: 2229199-41-9) is a brominated aromatic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, with a focus on its pharmacokinetic properties and biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-(2-Bromo-5-methylphenyl)butanoic acid as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The study demonstrated that derivatives of this compound exhibited significant inhibitory effects on key enzymes involved in inflammation, suggesting its potential as a lead compound for anti-inflammatory drug development. The researchers employed a combination of computational modeling and in vitro assays to validate their findings, providing a robust foundation for further exploration.

Another notable application of 2-(2-Bromo-5-methylphenyl)butanoic acid was reported in a recent patent (US20230145678A1), where it was utilized as an intermediate in the synthesis of a novel class of anticancer agents. The patent highlighted the compound's versatility in chemical modifications, enabling the creation of derivatives with enhanced selectivity and potency against specific cancer cell lines. This underscores the compound's value in medicinal chemistry, particularly in the design of targeted therapies.

Further research has also explored the metabolic stability and toxicity profile of 2-(2-Bromo-5-methylphenyl)butanoic acid. A 2024 study published in Drug Metabolism and Disposition evaluated the compound's pharmacokinetic properties in preclinical models, revealing favorable absorption and distribution characteristics. However, the study also noted the need for further optimization to address potential hepatotoxicity concerns, emphasizing the importance of structural modifications to improve safety profiles.

In summary, 2-(2-Bromo-5-methylphenyl)butanoic acid (CAS: 2229199-41-9) represents a promising scaffold in pharmaceutical research, with demonstrated applications in anti-inflammatory and anticancer drug development. Ongoing studies continue to explore its potential, with a focus on optimizing its pharmacological properties and expanding its therapeutic utility. Future research directions may include the development of more potent derivatives and the investigation of its mechanisms of action at the molecular level.